Cas no 89023-05-2 (2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)
![2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- structure](https://www.kuujia.com/scimg/cas/89023-05-2x500.png)
89023-05-2 structure
Product name:2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
- (4-nitrophenyl) 3-(4-hexoxyphenyl)prop-2-enoate
- 4-Nitrophenyl 3-[4-(hexyloxy)phenyl]prop-2-enoate
- DTXSID20751325
- 89023-05-2
-
- Inchi: InChI=1S/C21H23NO5/c1-2-3-4-5-16-26-19-11-6-17(7-12-19)8-15-21(23)27-20-13-9-18(10-14-20)22(24)25/h6-15H,2-5,16H2,1H3
- InChI Key: CFDRLDFWMCWRFB-UHFFFAOYSA-N
- SMILES: CCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 369.15762283g/mol
- Monoisotopic Mass: 369.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 5.9
2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Related Literature
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Wanchun Xiang,Anna Gu,Xiaowei Hu,Ibrahim Amiinu Saana,Xiujian Zhao New J. Chem., 2018,42, 11715-11723
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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